Cas no 1008754-88-8 (4,4,4-Trifluoro-2,2-dimethylbutan-1-ol)

4,4,4-Trifluoro-2,2-dimethylbutan-1-ol structure
1008754-88-8 structure
Product Name:4,4,4-Trifluoro-2,2-dimethylbutan-1-ol
CAS No:1008754-88-8
MF:C6H11F3O
MW:156.146152734756
MDL:MFCD27940815
CID:4559028
PubChem ID:59706997
Update Time:2023-08-10

4,4,4-Trifluoro-2,2-dimethylbutan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 4,4,4-trifluoro-2,2-dimethylbutan-1-ol
    • 1-Butanol,4,4,4-trifluoro-2,2-dimethyl-
    • 4,4,4-trifluoro-2,2-dimethyl-butan-1-ol
    • 4,4,4-Trifluoro-2,2-dimethylbutan-1-ol
    • MDL: MFCD27940815
    • Inchi: 1S/C6H11F3O/c1-5(2,4-10)3-6(7,8)9/h10H,3-4H2,1-2H3
    • InChI Key: SSDQSUZSZANDFD-UHFFFAOYSA-N
    • SMILES: FC(CC(C)(C)CO)(F)F

Computed Properties

  • Exact Mass: 156.076199g/mol
  • Monoisotopic Mass: 156.076199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 156.15g/mol
  • XLogP3: 2.2
  • Topological Polar Surface Area: 20.2

4,4,4-Trifluoro-2,2-dimethylbutan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Enamine
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Enamine
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